Cas no 1039939-83-7 (3,3,4,4-Tetrafluorobutanoic acid)

• Product Name: 3,3,4,4-Tetrafluorobutanoic acid
• CAS No: 1039939-83-7
• MF: C₄H₄F₄O₂
• MW: 160.066975593567
• CID: 4569171
• Update Time: 2025-07-19

3,3,4,4-Tetrafluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3,4,4-tetrafluorobutanoic acid
• E73238
• Z2760930232
• 3,3,4,4-Tetrafluorobutanoic acid

• Inchi： 1S/C4H4F4O2/c5-3(6)4(7,8)1-2(9)10/h3H,1H2,(H,9,10)
• InChI Key： BOIWPRFABCZBDD-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 133
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3

Additional information on 3,3,4,4-Tetrafluorobutanoic acid

Recent Advances in the Application of 3,3,4,4-Tetrafluorobutanoic Acid (CAS: 1039939-83-7) in Chemical and Biomedical Research

3,3,4,4-Tetrafluorobutanoic acid (TFBA, CAS: 1039939-83-7) has emerged as a compound of significant interest in the chemical and biomedical research communities due to its unique fluorinated structure and versatile applications. This research briefing synthesizes the latest findings on TFBA, focusing on its synthesis, properties, and potential applications in drug development and material science. The compound's distinct physicochemical properties, such as its high electronegativity and stability, make it a valuable building block in the design of novel pharmaceuticals and advanced materials.

Recent studies have highlighted the role of TFBA in the synthesis of fluorinated analogs of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of TFBA-derived compounds as inhibitors of specific enzymatic pathways involved in inflammatory diseases. The study utilized TFBA as a key intermediate to introduce fluorine atoms into the target molecules, enhancing their metabolic stability and binding affinity. This approach has opened new avenues for the development of next-generation anti-inflammatory agents with improved pharmacokinetic profiles.

In addition to its pharmaceutical applications, TFBA has been investigated for its utility in material science. A recent report in Advanced Materials detailed the incorporation of TFBA into polymer matrices to create fluorinated materials with enhanced thermal and chemical resistance. These materials exhibit potential for use in extreme environments, such as aerospace and electronics, where traditional polymers may degrade. The study emphasized the role of TFBA's fluorinated backbone in imparting these desirable properties, underscoring its importance in advanced material design.

Another area of active research involves the use of TFBA in the development of positron emission tomography (PET) tracers. A 2024 study in Nuclear Medicine and Biology explored the synthesis of fluorine-18 labeled compounds using TFBA as a precursor. The researchers reported that TFBA's structural features facilitated the efficient incorporation of fluorine-18, a radioisotope commonly used in PET imaging. This innovation could significantly improve the availability and efficacy of PET tracers for diagnostic applications in oncology and neurology.

Despite these promising developments, challenges remain in the large-scale production and purification of TFBA. A recent review in Organic Process Research & Development discussed the optimization of synthetic routes to TFBA, highlighting the need for cost-effective and environmentally friendly methods. The review also addressed the importance of stringent quality control measures to ensure the consistency and purity of TFBA for research and industrial applications.

In conclusion, 3,3,4,4-Tetrafluorobutanoic acid (CAS: 1039939-83-7) represents a versatile and valuable compound in both chemical and biomedical research. Its applications span from drug development to advanced materials and diagnostic imaging, driven by its unique fluorinated structure. Ongoing research aims to overcome production challenges and further explore its potential, positioning TFBA as a key player in the future of fluorinated chemistry and medicine.